Cas no 1443314-21-3 ((4-CHLORO-2-FLUOROBENZYL)(3-CHLORO-4-FLUOROPHENYL)SULFANE)

(4-CHLORO-2-FLUOROBENZYL)(3-CHLORO-4-FLUOROPHENYL)SULFANE structure

1443314-21-3 structure

Product Name:(4-CHLORO-2-FLUOROBENZYL)(3-CHLORO-4-FLUOROPHENYL)SULFANE

CAS No:1443314-21-3

MF:C₁₃H₈Cl₂F₂S

MW:305.170427322388

MDL:MFCD18911176

CID:5150840

Update Time:2026-03-03

(4-CHLORO-2-FLUOROBENZYL)(3-CHLORO-4-FLUOROPHENYL)SULFANE Chemical and Physical Properties

Names and Identifiers

- (4-CHLORO-2-FLUOROBENZYL)(3-CHLORO-4-FLUOROPHENYL)SULFANE
- MDL： MFCD18911176
- Inchi： 1S/C13H8Cl2F2S/c14-9-2-1-8(13(17)5-9)7-18-10-3-4-12(16)11(15)6-10/h1-6H,7H2
- InChI Key： OHQFSOPSILRIKK-UHFFFAOYSA-N
- SMILES： C1(F)=CC=C(SCC2=CC=C(Cl)C=C2F)C=C1Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 18
Rotatable Bond Count: 3

(4-CHLORO-2-FLUOROBENZYL)(3-CHLORO-4-FLUOROPHENYL)SULFANE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB429747-1 g	1-Chloro-3-fluoro-4-[(3-chloro-4-fluorophenyl)sulfanylmethyl]benzene	1443314-21-3		1g	€544.10	2022-06-10
abcr	AB429747-5 g	1-Chloro-3-fluoro-4-[(3-chloro-4-fluorophenyl)sulfanylmethyl]benzene	1443314-21-3		5g	€1,251.90	2022-06-10
abcr	AB429747-1g	1-Chloro-3-fluoro-4-[(3-chloro-4-fluorophenyl)sulfanylmethyl]benzene; .	1443314-21-3		1g	€1621.70	2024-04-19
abcr	AB429747-5g	1-Chloro-3-fluoro-4-[(3-chloro-4-fluorophenyl)sulfanylmethyl]benzene	1443314-21-3		5g	€1373.40	2023-09-04
Crysdot LLC	CD12142775-1g	(4-Chloro-2-fluorobenzyl)(3-chloro-4-fluorophenyl)sulfane	1443314-21-3	97%	1g	$437	2024-07-23
Crysdot LLC	CD12142775-5g	(4-Chloro-2-fluorobenzyl)(3-chloro-4-fluorophenyl)sulfane	1443314-21-3	97%	5g	$1177	2024-07-23
Crysdot LLC	CD12142775-10g	(4-Chloro-2-fluorobenzyl)(3-chloro-4-fluorophenyl)sulfane	1443314-21-3	97%	10g	$1882	2024-07-23
Crysdot LLC	CD12142775-25g	(4-Chloro-2-fluorobenzyl)(3-chloro-4-fluorophenyl)sulfane	1443314-21-3	97%	25g	$3439	2024-07-23

(4-CHLORO-2-FLUOROBENZYL)(3-CHLORO-4-FLUOROPHENYL)SULFANE Related Literature

1. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
2. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
3. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
4. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
5. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847

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